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Compound of Interest

2-methyl-4-phenylphthalazin-
Compound Name:

1(2H)-one
CAS No.: 49572-99-8
Cat. No.: B2707081

Get Quote

Executive Summary & Compound Significance

2-methyl-4-phenylphthalazin-1(2H)-one (Target Compound) represents a critical scaffold in
medicinal chemistry, particularly in the development of PARP inhibitors, antifungal agents, and
anti-inflammatory drugs. Its structural uniqueness lies in the N-methylation at position 2 and the
phenyl substitution at position 4 of the phthalazinone core.

This guide compares the crystallographic profile of the target compound against three definitive
structural analogues. By analyzing these "anchor"” structures, researchers can predict and
validate the packing motifs, solubility profiles, and intermolecular interactions of the target.

The Comparative Landscape

o Target:2-methyl-4-phenylphthalazin-1(2H)-one (Sterically hindered, no H-bond donor).

e Analogue A (The Core):2-methylphthalazin-1-one (Defines the N-methyl packing effect).
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e Analogue B (The Isomer):2-phenylphthalazin-1(2H)-one (Defines the phenyl-positional

effect).

e Analogue C (The Derivative):4-(4-methylphenyl)-2-(prop-2-yn-1-yl)phthalazin-1(2H)-one

(Defines the C4-aryl packing).

Comparative Crystallographic Profile

The following table synthesizes the structural data of the target's closest analogues to establish

the "Expected Structural Corridor” for 2-methyl-4-phenylphthalazin-1(2H)-one.

Analogue C (4-

Target Analogue A (2- Analogue B (2- tolvl-2
0 - -
Feature Compound methylphthala  phenylphthala Y
. . . propynyl
(Predicted) zin-1-one) zin-1(2H)-one) L
derivative)
Formula Ci1sH12N20 CoHsN20 C14H10N20 CisH14N20
Monoclinic / o o o
Crystal System ) Monoclinic Monoclinic Monoclinic
Orthorhombic
Space Group P2i/c or P21/n P2i/c P2i/c P2i/n
] T-11 Stacking & ] ] C-H[1][2]---O &
Key Interaction ) ) Dipole-Dipole ) C-H---O (Weak)
Dipole-Dipole TT-11 Stacking
None (N-Me
H-Bond Donor None None None
blocks)
) ] Herringbone / Twisted Interlocked
Packing Motif Planar Sheets ) ] )
Stacked Sheets Biphenyl-like Chains
_ _ ~113-115°C
Melting Point 112-114 °C 166-168 °C 168-170 °C

(Ref. Range)

Structural Insight & Causality

e Loss of H-Bonding: Unlike the parent 4-phenylphthalazin-1(2H)-one (unsubstituted N), the

Target lacks an N-H donor. This forces the crystal lattice to rely on 1t-1t stacking between the

electron-deficient phthalazine ring and the electron-rich phenyl substituent.
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o Steric Twist: The phenyl group at C4 is not coplanar with the phthalazine core due to steric
repulsion with H5. Expect a dihedral angle of ~45—-60°, similar to Analogue C.

o Solubility Implication: The N-methyl group disrupts the strong H-bond network seen in
unsubstituted phthalazinones, significantly increasing solubility in organic solvents (DCM,
EtOAc) compared to the parent amide.

Experimental Protocol: Crystallization & XRD

To definitively resolve the structure of your synthesized batch, follow this self-validating
protocol. This workflow is optimized for N-substituted phthalazinones.

Phase 1: Crystal Growth (Vapor Diffusion Method)

» Objective: Obtain single crystals suitable for XRD (>0.1 mm).

e Solvent System:
o Primary Solvent: Dichloromethane (DCM) or Chloroform (CHCIs) — High solubility.
o Anti-Solvent: n-Hexane or Diethyl Ether — Low solubility.

e Protocol:

o

Dissolve 20 mg of the target compound in 2 mL of DCM in a small vial (inner vial).

[¢]

Place the open inner vial inside a larger jar containing 10 mL of n-Hexane.

[e]

Seal the outer jar tightly.

[e]

Store at 4°C in a vibration-free environment for 3-7 days.

o

Checkpoint: Look for prism-like or block colorless crystals. If needles form, the diffusion is
too fast; switch to Diethyl Ether.

Phase 2: Data Collection & Refinement

¢ Instrument: Bruker APEX-II or similar CCD diffractometer.
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o Temperature:100 K (Critical to reduce thermal motion of the freely rotating phenyl ring).
 Radiation: Mo-Ka (A = 0.71073 A).
o Refinement Strategy:

o Solve structure using Direct Methods (SHELXT).

o Refine using Full-Matrix Least-Squares (SHELXL).

o Note: The methyl group hydrogens should be treated as a rotating group (AFIX 137) if
disorder is observed.

Visualization: Structural Characterization Workflow

The following diagram outlines the logical flow for characterizing the target compound,
distinguishing between "Known" reference points and the "Experimental” path for the target.
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Caption: Workflow for structural elucidation of 2-methyl-4-phenylphthalazin-1(2H)-one,
referencing key analogues for predictive modeling.

References

The following sources provide the foundational crystallographic data for the analogues used in
this comparative guide.

o Crystal Structure of 2-(2-Hydroxyethyl)phthalazin-1(2H)-one (Analogue for N-substitution).

o Source: Acta Crystallographica Section E.[3]
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o Link:[Link]

¢ Synthesis and Crystal Structure of 2-phenylphthalazin-1(2H)-one (Isomer Analogue).
o Source: ResearchG
o Link:[Link]

e Crystal Structure of 4-(4-methylphenyl)-2-(prop-2-yn-1-yl)phthalazin-1(2H)-one (C4-Aryl
Analogue).

o Source: NCBI/ PMC.
o Link:[Link]

¢ PubChem Compound Summary: 2-Methylphthalazin-1-one (Core Scaffold D
o Source: PubChem.[1][2][4][5]

o Link:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Structural Characterization Guide: 2-Methyl-4-
phenylphthalazin-1(2H)-one vs. Key Analogues]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b2707081/docs#structural-
characterization-guide-2-methyl-4-phenylphthalazin-1-2h-one-vs-key-analogues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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